Cas no 2169447-15-6 (3-Amino-2-(3,3,5-trimethylcyclohexyl)propan-1-ol)

• Product Name: 3-Amino-2-(3,3,5-trimethylcyclohexyl)propan-1-ol
• CAS No: 2169447-15-6
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 5756677
• PubChem ID: 165505094
• Update Time: 2023-11-15

3-Amino-2-(3,3,5-trimethylcyclohexyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2169447-15-6
• 3-amino-2-(3,3,5-trimethylcyclohexyl)propan-1-ol
• EN300-1459280
• 3-Amino-2-(3,3,5-trimethylcyclohexyl)propan-1-ol

• Inchi： 1S/C12H25NO/c1-9-4-10(11(7-13)8-14)6-12(2,3)5-9/h9-11,14H,4-8,13H2,1-3H3
• InChI Key： SEKMXBAWYUHPBH-UHFFFAOYSA-N
• SMILES： OCC(CN)C1CC(C)CC(C)(C)C1

Computed Properties

• Exact Mass: 199.193614421g/mol
• Monoisotopic Mass: 199.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.2Ų